Ethyl 3-nitro-1-naphthoate

• Molecular Formula: C13H11NO4
• Molecular Weight: 245.23 g/mol
• IUPAC Name: ethyl 3-nitronaphthalene-1-carboxylate
• InChI: InChI=1S/C13H11NO4/c1-2-18-13(15)12-8-10(14(16)17)7-9-5-3-4-6-11(9)12/h3-8H,2H2,1H3
• InChI Key: KIYRVIZLFQWWMR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC2=CC=CC=C21)[N+](=O)[O-]

Description

Ethyl 3-nitro-1-naphthoate is a useful research compound. Its molecular formula is C13H11NO4 and its molecular weight is 245.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-nitronaphthalene-1-carboxylic acid (4.34 g, 20 mmol) in EtOH (50 mL) was added SOCl2 (3.70 mL, 30 mmol) at 0° C. The mixture was heated at reflux for 2 h and then concentrated. The residue was recrystallized from EtOH to yield ethyl 3-nitronaphthalene-1-carboxylate (4.2 g). 1H NMR (300 MHz, DMSO-d6): δ 9.16 (s, 1H), 8.77 (d, J=8.7 Hz, 1H), 8.62 (s, 1H), 8.34 (d, J=8.1 Hz, 1H), 7.87 (t, J=7.2 Hz, 1H), 7.75 (t, J=7.2 Hz, 1H), 4.43 (q, J=7.2 Hz, 2H), 1.38 (t, J=7.2 Hz, 3H).